N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(2-propoxyphenyl)urea
• InChI: InChI=1S/C16H17FN2O2/c1-2-11-21-15-6-4-3-5-14(15)19-16(20)18-13-9-7-12(17)8-10-13/h3-10H,2,11H2,1H3,(H2,18,19,20)
• InChI Key: FEELBPIRJIUJJC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea, also known as FPU-1, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent. FPU-1 has been shown to have promising properties in the treatment of various diseases, including cancer, diabetes, and inflammation. In

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of protein kinase C (PKC), which plays a role in cell growth and division. This compound also inhibits the activity of the NF-kB signaling pathway, which is involved in inflammation and immune responses. By inhibiting these pathways, this compound can reduce the growth of cancer cells and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in cells. It can induce apoptosis, which is a process of programmed cell death that is important for the removal of damaged or abnormal cells. This compound can also inhibit the activity of specific enzymes, such as PKC, which can reduce the growth of cancer cells. Additionally, this compound has been shown to reduce inflammation by inhibiting the NF-kB signaling pathway.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea in lab experiments is its specificity for certain enzymes and signaling pathways. This can allow researchers to target specific cellular processes and study their effects. Additionally, this compound has been shown to have low toxicity in cells, which makes it a safer alternative to other compounds. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea. One area of research is the development of this compound analogs that have improved solubility and potency. Additionally, this compound can be studied in combination with other compounds to enhance its therapeutic effects. Another area of research is the investigation of this compound in animal models to determine its efficacy and safety in vivo. Finally, this compound can be studied in clinical trials to determine its potential as a therapeutic agent for various diseases.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential in the treatment of various diseases. Its specificity for certain enzymes and signaling pathways makes it a valuable tool for researchers studying cellular processes. While there are limitations to its use in lab experiments, this compound has several future directions for research that can lead to the development of new therapies for diseases such as cancer, diabetes, and inflammation.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea involves the reaction of 4-fluoroaniline with 2-propoxyphenyl isocyanate in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been reported in several research papers and has been shown to be efficient and reliable.

Scientific Research Applications

N-(4-fluorophenyl)-N'-(2-propoxyphenyl)urea has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells, inducing apoptosis, and reducing angiogenesis. This compound has also been investigated for its anti-inflammatory properties, which can be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has shown promise in the treatment of diabetes by improving insulin sensitivity and reducing blood glucose levels.